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Compound of Interest

Compound Name:
1-ETHOXYMETHYL-1H-

IMIDAZOLE

Cat. No.: B1601740 Get Quote

1-Ethoxymethyl-1H-imidazole (CAS No: 67319-04-4) is a heterocyclic organic compound that

serves as a vital intermediate and building block in modern medicinal and materials chemistry.

While not an active pharmaceutical ingredient itself, its significance lies in its utility as a

protected form of the imidazole nucleus. The imidazole ring is a cornerstone scaffold in

numerous pharmaceuticals due to its ability to participate in hydrogen bonding and coordinate

with metallic centers in enzymes.[1] However, the acidic N-H proton of the imidazole ring can

interfere with many standard synthetic transformations.

This guide, intended for researchers and drug development professionals, provides a detailed

overview of the molecular structure, physicochemical properties, a robust synthesis protocol,

and the strategic application of 1-ethoxymethyl-1H-imidazole. The core function of the

ethoxymethyl (EOM) group is to act as a temporary "protecting group" for the imidazole

nitrogen, rendering the ring inert to specific reaction conditions during a multi-step synthesis,

only to be removed at a later stage.[2][3] This strategy is fundamental to the efficient

construction of complex, biologically active molecules.

Molecular Structure and Physicochemical
Properties
The structural identity of 1-ethoxymethyl-1H-imidazole is defined by an imidazole ring N-

substituted with an ethoxymethyl moiety. This modification significantly alters the chemical

properties of the parent imidazole, primarily by masking the acidic proton.
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Reaction Setup

Alkylation Reaction

Work-up & Isolation

Purification

Suspend NaH in anhydrous DMF under N₂

Add Imidazole solution dropwise at 0 °C

Formation of base slurry

Stir for 30 min to form imidazolide anion

Deprotonation

Add Chloromethyl Ethyl Ether dropwise at 0 °C

Nucleophile ready

Warm to RT and stir for 12-18h

Sₙ2 Reaction

Carefully quench with ice-water

Reaction complete (TLC)

Extract with Ethyl Acetate (3x)

Wash combined organic layers with brine

Dry over anhydrous Na₂SO₄

Concentrate under reduced pressure

Purify by column chromatography

Obtain pure 1-Ethoxymethyl-1H-imidazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1601740#molecular-structure-and-weight-of-1-
ethoxymethyl-1h-imidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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